Cas no 1286777-82-9 ((R)-2-amino-2-(2-fluoro-5-nitrophenyl)-N-methylpropane-1-sulfonamide)

• Product Name: (R)-2-amino-2-(2-fluoro-5-nitrophenyl)-N-methylpropane-1-sulfonamide
• CAS No: 1286777-82-9
• MF: C₁₀H₁₄FN₃O₄S
• MW: 291.299264431
• CID: 6788566
• PubChem ID: 68111280
• Update Time: 2026-03-12

(R)-2-amino-2-(2-fluoro-5-nitrophenyl)-N-methylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• G71388
• (R)-2-amino-2-(2-fluoro-5-nitrophenyl)-N-methylpropane-1-sulfonamide
• 1286777-82-9
• SCHEMBL10328601

• Inchi： 1S/C10H14FN3O4S/c1-10(12,6-19(17,18)13-2)8-5-7(14(15)16)3-4-9(8)11/h3-5,13H,6,12H2,1-2H3/t10-/m0/s1
• InChI Key： XAWFTBLLKNFYHE-JTQLQIEISA-N
• SMILES： S(C[C@@](C)(C1C(=CC=C(C=1)[N+](=O)[O-])F)N)(NC)(=O)=O

Computed Properties

• Exact Mass: 291.06890527g/mol
• Monoisotopic Mass: 291.06890527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 126Ų

Additional information on (R)-2-amino-2-(2-fluoro-5-nitrophenyl)-N-methylpropane-1-sulfonamide

Introduction to (R)-2-amino-2-(2-fluoro-5-nitrophenyl)-N-methylpropane-1-sulfonamide (CAS No. 1286777-82-9)

The compound (R)-2-amino-2-(2-fluoro-5-nitrophenyl)-N-methylpropane-1-sulfonamide with CAS No. 1286777-82-9 is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, including an amino group, a fluorophenyl ring, and a sulfonamide moiety, which collectively contribute to its diverse functional properties.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. The sulfonamide group is known for its ability to enhance bioavailability and stability, making it a valuable component in pharmaceutical formulations. Additionally, the fluorophenyl ring introduces electronic and steric effects that can modulate the compound's interaction with biological targets, such as enzymes and receptors.

One of the most intriguing aspects of (R)-2-amino-2-(2-fluoro-5-nitrophenyl)-N-methylpropane-1-sulfonamide is its stereochemistry. The (R) configuration at the chiral center plays a crucial role in determining its pharmacokinetic properties and biological activity. Researchers have demonstrated that this stereochemistry significantly influences the compound's ability to penetrate cellular membranes and bind to specific protein targets.

In terms of synthesis, this compound can be prepared through a multi-step process involving advanced organic chemistry techniques. The key steps include the formation of the sulfonamide bond, the introduction of the fluorophenyl group, and the establishment of the chiral center. These steps require precise control over reaction conditions to ensure high yields and optimal purity.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its electronic structure, conformational flexibility, and potential binding modes with biological targets. For instance, molecular docking simulations have revealed that this compound exhibits strong binding affinity to certain G-protein coupled receptors (GPCRs), suggesting its potential as a lead molecule in drug design.

Moreover, the compound's stability under various environmental conditions has been thoroughly investigated. It has been found to exhibit remarkable thermal stability, making it suitable for applications in high-temperature environments. This property is particularly advantageous in industries such as electronics and advanced materials.

In conclusion, (R)-2-amino-2-(2-fluoro-5-nitrophenyl)-N-methylpropane-1-sulfonamide (CAS No. 1286777-82-9) is a versatile compound with promising applications across multiple disciplines. Its unique structure, stereochemistry, and functional groups make it an invaluable tool for researchers in their quest for innovative solutions in medicine and materials science.